1-((Trifluoromethyl)sulfonyl)piperidin-4-amine hydrochloride
Overview
Description
1-((Trifluoromethyl)sulfonyl)piperidin-4-amine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a white crystalline substance that is soluble in water and other organic solvents.
Scientific Research Applications
1-((Trifluoromethyl)sulfonyl)piperidin-4-amine hydrochloride has been extensively used in scientific research for various applications. It has been used as a reagent in the synthesis of various organic compounds. It is also used as a building block for the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals.
Mechanism of Action
The mechanism of action of 1-((Trifluoromethyl)sulfonyl)piperidin-4-amine hydrochloride is not well understood. However, it is believed to act as a nucleophile in various reactions due to the presence of the sulfonamide group. It can also act as a hydrogen bond acceptor due to the presence of the piperidine ring.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-((Trifluoromethyl)sulfonyl)piperidin-4-amine hydrochloride have not been extensively studied. However, it has been reported to have low toxicity and is not expected to have any significant adverse effects on living organisms.
Advantages and Limitations for Lab Experiments
The advantages of using 1-((Trifluoromethyl)sulfonyl)piperidin-4-amine hydrochloride in lab experiments include its ease of synthesis, low toxicity, and potential applications in various fields of research. However, its limitations include the lack of understanding of its mechanism of action and limited research on its biochemical and physiological effects.
Future Directions
There are several future directions for research on 1-((Trifluoromethyl)sulfonyl)piperidin-4-amine hydrochloride. These include:
1. Further studies on its mechanism of action to better understand its potential applications in various fields of research.
2. Investigation of its potential applications as a reagent in the synthesis of various organic compounds.
3. Exploration of its potential applications as a building block for the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals.
4. Investigation of its potential applications in medicinal chemistry.
5. Studies on its potential applications as a catalyst in various reactions.
Conclusion:
In conclusion, 1-((Trifluoromethyl)sulfonyl)piperidin-4-amine hydrochloride is a chemical compound that has potential applications in various fields of research. Its ease of synthesis, low toxicity, and potential applications make it an attractive compound for scientific research. However, further studies are needed to better understand its mechanism of action and potential applications in various fields of research.
properties
IUPAC Name |
1-(trifluoromethylsulfonyl)piperidin-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F3N2O2S.ClH/c7-6(8,9)14(12,13)11-3-1-5(10)2-4-11;/h5H,1-4,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJCAIDBDGJZOEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)S(=O)(=O)C(F)(F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClF3N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((Trifluoromethyl)sulfonyl)piperidin-4-amine hydrochloride | |
CAS RN |
1190044-26-8 |
Source
|
| Record name | 4-Piperidinamine, 1-[(trifluoromethyl)sulfonyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1190044-26-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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